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Get Quote

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for

5-Nitrobenzofuran-3-carbaldehyde. Tailored for researchers, scientists, and professionals in

drug development, this document elucidates the structural features of the molecule through the

interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data. The insights provided herein are synthesized from established spectroscopic

principles and comparative analysis with structurally related compounds.

Introduction
5-Nitrobenzofuran-3-carbaldehyde is a heterocyclic compound of interest in medicinal

chemistry and materials science. The benzofuran scaffold is a common motif in biologically

active molecules, and the presence of a nitro group and an aldehyde functionality offers

versatile handles for further synthetic modifications. A thorough understanding of its

spectroscopic properties is paramount for its unambiguous identification, purity assessment,

and the rational design of subsequent chemical transformations. This guide presents a detailed

interpretation of its NMR, IR, and mass spectra, offering a foundational understanding for

researchers working with this and related molecular architectures.
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Molecular Structure and Key Spectroscopic
Features
The structure of 5-Nitrobenzofuran-3-carbaldehyde, presented below, dictates its

characteristic spectroscopic fingerprint. The key features include an aromatic benzofuran core,

an electron-withdrawing nitro group at the C5 position, and a reactive aldehyde group at the C3

position.

Figure 1: Chemical structure of 5-Nitrobenzofuran-3-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For 5-Nitrobenzofuran-3-carbaldehyde, both ¹H and ¹³C NMR spectra

provide diagnostic signals that confirm its structure. The following data is predicted based on

established chemical shift values and analysis of similar structures.[1][2]

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aldehyde proton and the

aromatic protons on the benzofuran ring system. The electron-withdrawing nature of the nitro

and aldehyde groups significantly influences the chemical shifts of the aromatic protons,

pushing them downfield.

Proton

Predicted

Chemical Shift

(δ, ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Integration

H-C(O) 9.9 - 10.1 Singlet (s) - 1H

H2 8.3 - 8.5 Singlet (s) - 1H

H4 8.6 - 8.8 Doublet (d) ~2.0 1H

H6 8.2 - 8.4
Doublet of

doublets (dd)
~9.0, 2.0 1H

H7 7.7 - 7.9 Doublet (d) ~9.0 1H
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Interpretation and Rationale:

Aldehyde Proton (H-C(O)): The proton of the aldehyde group is highly deshielded and

appears as a sharp singlet in the far downfield region (δ 9.9 - 10.1 ppm). This is a

characteristic chemical shift for aldehydes.[3]

Furan Ring Proton (H2): The proton on the furan ring (C2) is adjacent to the oxygen atom

and the carbon bearing the aldehyde group. It is expected to be a singlet due to the absence

of adjacent protons and will be significantly downfield.

Benzene Ring Protons (H4, H6, H7): The protons on the benzene ring exhibit a predictable

splitting pattern.

H4: This proton is ortho to the strongly electron-withdrawing nitro group and is expected to

be the most downfield of the aromatic protons, appearing as a doublet due to coupling

with H6.

H6: This proton is coupled to both H7 (ortho coupling, larger J value) and H4 (meta

coupling, smaller J value), resulting in a doublet of doublets.

H7: This proton is ortho to H6 and appears as a doublet.

¹³C NMR Spectroscopy
The carbon NMR spectrum will show distinct signals for the carbonyl carbon, the aromatic

carbons, and the carbons of the furan ring.
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Carbon Predicted Chemical Shift (δ, ppm)

C=O 185 - 195

C2 150 - 155

C3 120 - 125

C3a 155 - 160

C4 120 - 125

C5 145 - 150

C6 115 - 120

C7 110 - 115

C7a 125 - 130

Interpretation and Rationale:

Carbonyl Carbon (C=O): The aldehyde carbonyl carbon is the most deshielded carbon and

will appear at the lowest field (δ 185 - 195 ppm).[2]

Aromatic and Furan Carbons: The chemical shifts of the other carbons are influenced by the

substituents. The carbon bearing the nitro group (C5) and the oxygen-bound carbon (C3a)

will be significantly downfield.
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NMR Analysis Workflow
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Figure 2: A generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 5-Nitrobenzofuran-3-carbaldehyde is expected to show characteristic absorption

bands for the nitro, aldehyde, and aromatic functionalities.[4][5]
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Frequency Range (cm⁻¹) Vibration Intensity

3100 - 3000 Aromatic C-H stretch Medium

2850 - 2750
Aldehyde C-H stretch (Fermi

doublet)
Medium, sharp

1700 - 1680 Aldehyde C=O stretch Strong, sharp

1600 - 1450 Aromatic C=C stretch Medium to strong

1530 - 1500 Asymmetric NO₂ stretch Strong

1350 - 1330 Symmetric NO₂ stretch Strong

1250 - 1000 C-O-C stretch (furan) Strong

Interpretation and Rationale:

Aldehyde Group: The presence of the aldehyde is confirmed by two key absorptions: the

C=O stretch, which is typically a strong, sharp band around 1700-1680 cm⁻¹, and the

characteristic C-H stretches of the aldehyde proton, which often appear as a pair of bands (a

Fermi doublet) around 2850 and 2750 cm⁻¹.[4]

Nitro Group: The nitro group gives rise to two strong and characteristic stretching vibrations:

an asymmetric stretch at a higher frequency (1530-1500 cm⁻¹) and a symmetric stretch at a

lower frequency (1350-1330 cm⁻¹).[4]

Aromatic System: The aromatic C-H stretching vibrations are observed above 3000 cm⁻¹,

and the C=C stretching vibrations within the aromatic rings appear in the 1600-1450 cm⁻¹

region.[3]

Benzofuran Core: The C-O-C stretching of the furan ring will contribute to the complex

fingerprint region, typically showing strong absorption between 1250 and 1000 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification. For 5-Nitrobenzofuran-3-carbaldehyde
(Molecular Formula: C₉H₅NO₄), the expected molecular weight is approximately 191.02 g/mol .
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m/z Proposed Fragment Interpretation

191 [M]⁺ Molecular ion

190 [M-H]⁺ Loss of the aldehyde proton

162 [M-CHO]⁺ Loss of the formyl radical

145 [M-NO₂]⁺ Loss of the nitro group

116 [M-NO₂-CHO]⁺
Sequential loss of nitro and

formyl groups

Interpretation and Rationale:

Molecular Ion: The mass spectrum should show a clear molecular ion peak at m/z 191,

corresponding to the intact molecule with a single positive charge.

Key Fragmentations: The fragmentation pattern will be dictated by the functional groups.

Loss of the weakly bound aldehyde proton is a common fragmentation pathway, leading to

a peak at m/z 190.

Cleavage of the C-C bond between the furan ring and the aldehyde group results in the

loss of a formyl radical (CHO), giving a fragment at m/z 162.

Loss of the nitro group (NO₂) is another characteristic fragmentation, leading to a peak at

m/z 145.

A subsequent loss of the formyl radical from the [M-NO₂]⁺ fragment would result in a peak

at m/z 116.
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Figure 3: Proposed key fragmentation pathways for 5-Nitrobenzofuran-3-carbaldehyde in

mass spectrometry.

Conclusion
The spectroscopic characterization of 5-Nitrobenzofuran-3-carbaldehyde is a critical step in

its application in research and development. This guide provides a detailed, predictive

interpretation of its ¹H NMR, ¹³C NMR, IR, and MS spectra based on fundamental principles

and data from analogous structures. The aldehyde, nitro, and benzofuran moieties each

provide distinct and identifiable spectroscopic signatures. Researchers can use this guide as a

reference for confirming the synthesis of this molecule and for understanding the influence of

its functional groups on its spectroscopic properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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